1-isopropyl-6-methoxy-1H-indole-3-carboxylic acid

• CAS No.: 676476-96-3
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 6-methoxy-1-propan-2-ylindole-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c1-8(2)14-7-11(13(15)16)10-5-4-9(17-3)6-12(10)14/h4-8H,1-3H3,(H,15,16)
• InChI Key: OWWBQEHXEUHJLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=C1C=C(C=C2)OC)C(=O)O

Description

1-isopropyl-6-methoxy-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,2-trifluoro-1-(1-isopropyl-6-methoxy-1H-indol-3-yl)-ethanone (950 mg, 3.33 mmol) in a 20% aqueous sodium hydroxide solution (12 mL) was heated at 105° C. for 18 h. At this time, the reaction was cooled to 25° C., partitioned between water (50 mL) and ethyl acetate (50 mL), and treated with a 1N aqueous hydrochloric acid solution (35 mL). The organic layer was dried over magnesium sulfate, filtered, and concentrated in vacuo. The resulting solids were collected by filtration, washed with petroleum ether, and dried in vacuo to afford 1-isopropyl-6-methoxy-1H-indole-3-carboxylic acid (553 mg, 71%) as orange needles: mp 162-163° C.; EI-HRMS m/e calcd for C13H15NO3 (M+) 233.1052, found 233.1056.